{2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol

• IUPAC Name: [2-[(3-fluorophenyl)methoxy]naphthalen-1-yl]methanol
• InChI: InChI=1S/C18H15FO2/c19-15-6-3-4-13(10-15)12-21-18-9-8-14-5-1-2-7-16(14)17(18)11-20/h1-10,20H,11-12H2
• InChI Key: NRMAYNKQFOMWFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2CO)OCC3=CC(=CC=C3)F
• Molecular Formula: C18H15FO2
• Molecular Weight: 282.3 g/mol

Description

{2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been found to exhibit unique properties that make it useful in various applications.

Mechanism of Action

The mechanism of action of {2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol is not fully understood. However, it is believed to exert its inhibitory activity by binding to the active site of the targeted enzyme. This prevents the enzyme from carrying out its normal function, leading to a decrease in the activity of the enzyme.
Biochemical and Physiological Effects:
{2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol has been found to exhibit various biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as acetylcholine, dopamine, and norepinephrine in the brain. This makes it a potential candidate for the treatment of various neurological disorders. It has also been found to exhibit antioxidant activity, which makes it useful in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of {2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol is its potent inhibitory activity against various enzymes. This makes it a useful compound for the development of drugs for the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water. This makes it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the research on {2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol. One of the future directions is the development of more efficient synthesis methods that can yield higher yields of the compound. Another future direction is the optimization of the inhibitory activity of the compound against various enzymes. This can be achieved through the modification of the chemical structure of the compound. Additionally, the potential of {2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol as a drug candidate for the treatment of various diseases can be explored further through in vivo studies.

Synthesis Methods

The synthesis of {2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol can be achieved using various methods. One of the most common methods involves the reaction of 2-naphthol with 3-fluorobenzyl bromide in the presence of a base such as potassium carbonate. The resulting product is then reduced using sodium borohydride to yield {2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol. Another method involves the reaction of 2-naphthol with 3-fluorobenzyl chloride in the presence of a base such as sodium hydroxide. The product is then reduced using lithium aluminum hydride to yield {2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol.

Scientific Research Applications

{2-[(3-fluorobenzyl)oxy]-1-naphthyl}methanol has been found to exhibit unique properties that make it useful in various scientific research applications. One of the most significant applications of this compound is in the field of drug discovery. It has been found to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. This makes it a potential candidate for the development of drugs for the treatment of Alzheimer's disease, Parkinson's disease, and depression.